3-Benzoyl-6-ethoxy-1-[(3-methylphenyl)methyl]-1,4-dihydroquinolin-4-one

• IUPAC Name: 3-benzoyl-6-ethoxy-1-[(3-methylphenyl)methyl]quinolin-4-one
• InChI: InChI=1S/C26H23NO3/c1-3-30-21-12-13-24-22(15-21)26(29)23(25(28)20-10-5-4-6-11-20)17-27(24)16-19-9-7-8-18(2)14-19/h4-15,17H,3,16H2,1-2H3
• InChI Key: LJSOKAFRHPNAEY-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)N(C=C(C2=O)C(=O)C3=CC=CC=C3)CC4=CC=CC(=C4)C
• Molecular Formula: C26H23NO3
• Molecular Weight: 397.5 g/mol

Description

“3-Benzoyl-6-ethoxy-1-[(3-methylphenyl)methyl]-1,4-dihydroquinolin-4-one” is a complex organic compound. It is a derivative of quinoline, a class of compounds that often exhibit biological activity and are found in many important drugs. The compound also contains a benzoyl group (a common moiety in pharmaceuticals), an ethoxy group, and a methylphenyl group.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, starting with the formation of the quinoline ring, followed by various substitutions to add the benzoyl, ethoxy, and methylphenyl groups. The exact methods would depend on the specific reactions used, which could include electrophilic aromatic substitution, nucleophilic substitution, and others.

Molecular Structure Analysis

The molecular structure of this compound, as implied by its name, includes a quinoline backbone with various substituents. Quinoline is a heterocyclic compound, meaning it contains atoms of at least two different elements in its ring structure (in this case, carbon and nitrogen).

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the conditions and reagents used. The benzoyl, ethoxy, and methylphenyl groups could potentially undergo a variety of transformations under the right conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors that could influence its properties include the size and shape of the molecule, the presence of polar or nonpolar groups, and the specific arrangement of its atoms.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. Many quinoline derivatives exhibit biological activity and are used as pharmaceuticals.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As with any chemical, appropriate precautions should be taken when handling it to avoid exposure.

Future Directions

The future directions for research on this compound could be vast. Given the biological activity of many quinoline derivatives, it could be studied for potential pharmaceutical applications. Additionally, its chemical properties could make it interesting for research in organic chemistry.